5-Methoxy-1-((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole

• IUPAC Name: 5-methoxy-1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfanyl]benzimidazole
• InChI: InChI=1S/C26H30N4O3S/c1-15-11-27-21(17(3)24(15)32-6)13-30-23-9-8-19(31-5)10-20(23)29-26(30)34-14-22-18(4)25(33-7)16(2)12-28-22/h8-12H,13-14H2,1-7H3
• InChI Key: JXYBCOHKOMSIIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=C1OC)C)CN2C3=C(C=C(C=C3)OC)N=C2SCC4=NC=C(C(=C4C)OC)C
• Molecular Formula: C26H30N4O3S
• Molecular Weight: 478.6 g/mol

Description

5-Methoxy-1-((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole, also known as 5-Methoxy-1-((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole, is a useful research compound. Its molecular formula is C26H30N4O3S and its molecular weight is 478.611. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

The compound is involved in studies related to crystal and molecular structures, such as in the analysis of methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate. This research is significant for understanding the compound's structural properties and potential pharmaceutical applications (Richter et al., 2023).

Biocatalysis and Pharmaceutical Production

The compound is relevant in the biocatalytic production of pharmaceuticals, such as esomeprazole. Lysinibacillus sp. B71 was found to oxidize omeprazole sulfide (which includes the mentioned compound) to produce enantiopure esomeprazole, a significant development in sustainable pharmaceutical manufacturing (Babiak et al., 2011).

Corrosion Inhibition

Research shows that derivatives of the compound, like benzimidazole bearing 1, 3, 4-oxadiazoles, are effective as corrosion inhibitors for mild steel in sulphuric acid. This application is crucial in industrial processes, protecting materials against corrosive environments (Ammal et al., 2018).

Photodynamic Therapy for Cancer

The compound's derivatives are studied for their potential in photodynamic therapy, a promising cancer treatment method. For instance, zinc phthalocyanine substituted with benzenesulfonamide derivative groups containing Schiff base demonstrated high singlet oxygen quantum yield, indicating its potential as a Type II photosensitizer in cancer treatment (Pişkin et al., 2020).

Synthesis and Characterization in Chemical Studies

The compound is also a focus in the synthesis and characterization of various derivatives, essential for expanding chemical knowledge and developing new materials with specific properties. This includes studies on different benzimidazole derivatives and their potential applications (Xiang-jun, 2006).